Cas no 121562-10-5 (5-Benzyl-3-bromo-1,2,4-oxadiazole)

• Product Name: 5-Benzyl-3-bromo-1,2,4-oxadiazole
• CAS No: 121562-10-5
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 2358054
• PubChem ID: 21595358
• Update Time: 2025-06-07

5-Benzyl-3-bromo-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-3-bromo-1,2,4-oxadiazole
• FD6015
• 5-benzyl-3-bromo-[1,2,4]oxadiazole
• CS-0324778
• 121562-10-5
• InChI=1/C9H7BrN2O/c10-9-11-8(13-12-9)6-7-4-2-1-3-5-7/h1-5H,6H2
• AS-49265
• GVHVZTQUDZUSPB-UHFFFAOYSA-
• WEA56210
• AKOS027254019
• 5-Benzyl-3-bromo-1,2,4-oxadiazole

• MDL： MFCD25949303
• Inchi： 1S/C9H7BrN2O/c10-9-11-8(13-12-9)6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： GVHVZTQUDZUSPB-UHFFFAOYSA-N
• SMILES： BrC1=NOC(CC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 237.97418g/mol
• Monoisotopic Mass: 237.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 5-Benzyl-3-bromo-1,2,4-oxadiazole

Introduction to 5-Benzyl-3-bromo-1,2,4-oxadiazole (CAS No: 121562-10-5)

5-Benzyl-3-bromo-1,2,4-oxadiazole (CAS No: 121562-10-5) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the oxadiazole class, which is known for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both bromine and benzyl substituents in its molecular structure enhances its reactivity and makes it a valuable scaffold for further derivatization and drug development.

The structure of 5-Benzyl-3-bromo-1,2,4-oxadiazole consists of a six-membered ring containing two oxygen atoms and one nitrogen atom, with a bromine atom at the 3-position and a benzyl group at the 5-position. This arrangement provides multiple sites for chemical modification, enabling the synthesis of various analogs with tailored biological properties. The bromine substituent, in particular, is a key feature that facilitates further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in modern drug discovery.

In recent years, there has been growing interest in oxadiazole derivatives as potential therapeutic agents. Studies have demonstrated that oxadiazole-based compounds can interact with biological targets in multiple ways, leading to their efficacy against various diseases. For instance, research has shown that certain 1,2,4-oxadiazoles exhibit inhibitory activity against enzymes involved in cancer cell proliferation and metabolism. The benzyl group in 5-Benzyl-3-bromo-1,2,4-oxadiazole may contribute to its binding affinity by forming hydrophobic interactions or π-stacking with protein targets.

One of the most compelling aspects of 5-Benzyl-3-bromo-1,2,4-oxadiazole is its potential as a lead compound for the development of novel drugs. Its unique structural features make it an attractive candidate for medicinal chemists seeking to design molecules with improved pharmacokinetic properties and reduced toxicity. Recent advances in computational chemistry have enabled the rapid screening of large libraries of oxadiazole derivatives to identify promising candidates for experimental validation. This approach has led to the discovery of several oxadiazole-based inhibitors with significant therapeutic potential.

The synthesis of 5-Benzyl-3-bromo-1,2,4-oxadiazole can be achieved through multiple pathways, depending on the desired purity and yield requirements. One common method involves the condensation of brominated precursors with appropriate carbodiimides under controlled conditions. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the benzyl group onto an existing oxadiazole core. These synthetic strategies highlight the flexibility of this compound as a building block for more complex molecules.

From a biological perspective, 5-Benzyl-3-bromo-1,2,4-oxadiazole has shown promise in preclinical studies as an antimicrobial agent. Research indicates that it can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, oxadiazole derivatives have been explored for their anti-inflammatory properties, particularly in conditions where excessive inflammation contributes to disease progression. The combination of these biological activities makes this compound an intriguing candidate for further investigation.

The pharmacological profile of 5-Benzyl-3-bromo-1,2,4-oxadiazole is further enhanced by its ability to cross the blood-brain barrier (BBB), which is crucial for treating neurological disorders. Studies have demonstrated that certain oxadiazole derivatives can penetrate this barrier effectively while maintaining their pharmacological activity. This property opens up new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 5-Benzyl-3-bromo-1,2,4-oxadiazole (CAS No: 121562-10-5) is a structurally interesting compound with significant potential in medicinal chemistry. Its unique combination of substituents and biological activities makes it a valuable scaffold for drug development. As research in this field continues to evolve, oxadiazole-based compounds are likely to play an increasingly important role in addressing unmet medical needs.